Synthesis of α-aminophosphonates using a mesoporous silica catalyst produced from sugarcane bagasse ash†
RSC Advances Pub Date: 2016-02-17 DOI: 10.1039/C5RA23233C
Abstract
A new green synthesis route is proposed for obtaining a mesoporous material using sugarcane bagasse ash (SCBA) as the silica source. The material obtained was denoted by SBA-16 and its mesostructure was characterized by low-angle X-ray diffraction (XRD), Fourier transform infrared (FTIR) spectroscopy, scanning electron microscopy (SEM), transmission electron microscopy (TEM) and nitrogen adsorption techniques. Sulfonic acid groups were introduced to the as-synthesized material, resulting in an acid catalyst denoted by SBA-16/SO3H. The catalytic activities of SBA-16 and SBA-16/SO3H were investigated in Kabachnik–Fields reactions, where α-aminophosphonate compounds were produced. The results show that both products can be considered as promising catalysts, where SBA-16/SO3H showed a slightly better performance than SBA-16.
Recommended Literature
- [1] Glutathione-coordinated [2Fe–2S] cluster: a viable physiological substrate for mitochondrial ABCB7 transport†
- [2] Structure and thermal expansion of the distorted Prussian blue analogue RbCuCo(CN)6†
- [3] A facile strategy for fine-tuning the stability and drug release of stimuli-responsive cross-linked micellar nanoparticles towards precision drug delivery†
- [4] Interferometric droplet imaging for in situ aerosol characterization in an inductively coupled plasma†
- [5] Origin of the switchable photocurrent direction in BiFeO3 thin films†
- [6] Targeting the protein–protein interactions of the HIV lifecycle
- [7] One-phonon sideband and multiphonon relaxation in La1.6Mo2O9: Eu0.43+ and β-NaGdF4: Tb3+ nanocrystals
- [8] One-step scalable synthesis of honeycomb-like g-C3N4 with broad sub-bandgap absorption for superior visible-light-driven photocatalytic hydrogen evolution
- [9] Theoretical design of double anti-perovskite Na6SOI2 as a super-fast ion conductor for solid Na+ ion batteries†
- [10] Preparation, characterization and antifouling properties of polyacrylonitrile/polyurethane blend membranes for water purification†
Journal Name：RSC Advances
Research Products
-
CAS no.: 131633-88-0
-
CAS no.: 1493-23-8